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Compound of Interest

Compound Name: 3,4,5-Trichlorotoluene

CAS No.: 21472-86-6

Cat. No.: B1595193

Get Quote

3,4,5-Trichlorotoluene (CAS No. 21472-86-6) is a member of the trichlorotoluene isomer

group, which are organochlorine compounds.[1] Like other chlorinated aromatic compounds, it

is recognized as an environmental pollutant due to its persistence and potential for

bioaccumulation.[2][3] The core principle guiding its disposal is the classification of chlorinated

solvents and their byproducts as hazardous waste under federal regulations such as the

Resource Conservation and Recovery Act (RCRA).[4][5] Improper disposal can lead to

significant environmental contamination and regulatory penalties. Therefore, all materials

containing 3,4,5-trichlorotoluene must be managed as hazardous waste from the point of

generation to final disposal.[6]

The toxicity profile for this specific isomer is not exhaustively defined in all databases. However,

aggregated GHS data indicates it may cause serious eye damage and long-lasting harmful

effects to aquatic life.[7] Furthermore, safety data for the broader trichlorotoluene chemical

family highlights significant hazards, including acute toxicity if inhaled or swallowed, severe skin

and eye damage, and potential carcinogenicity.[8] Given these potential risks, a precautionary

approach is mandatory, treating 3,4,5-trichlorotoluene with the highest level of caution.
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Regulatory Mandate: Compliance Framework
The disposal of 3,4,5-trichlorotoluene is governed by stringent environmental regulations. In

the United States, the Environmental Protection Agency (EPA) classifies spent halogenated

solvents as "F-listed" hazardous wastes.[9] Specifically, wastes from degreasing or solvent use

containing ten percent or more of listed halogenated solvents fall under the EPA hazardous

waste code F001.[5][9]

Adherence to these regulations is not merely procedural; it is a legal requirement. All waste

must be collected, stored, and transported by certified hazardous waste handlers for disposal

at a licensed treatment and disposal facility.[4] The preferred and most environmentally sound

disposal method is high-temperature incineration at a permitted facility.[4] Landfilling is not an

acceptable disposal method for chlorinated solvent wastes.[4]

Personnel Safety: Essential Protective Measures
Before handling 3,4,5-trichlorotoluene in any capacity, including disposal, a thorough risk

assessment must be conducted. The following Personal Protective Equipment (PPE) is

mandatory to prevent exposure.[6]

Hand Protection: Chemically resistant gloves are required. Materials such as Viton® or butyl

rubber are recommended. Always consult the glove manufacturer's chemical resistance

guide.[6]

Eye and Face Protection: At a minimum, chemical splash goggles are necessary. When

there is a significant risk of splashing, a face shield should be worn in addition to goggles.[6]

[8]

Skin and Body Protection: A buttoned lab coat is standard. For larger quantities or tasks with

a higher splash risk, a chemical-resistant apron or coveralls should be used.[6]

Respiratory Protection: All work with 3,4,5-trichlorotoluene must be performed within a

certified chemical fume hood to minimize inhalation exposure.[6] If engineering controls are

insufficient, a NIOSH-approved respirator appropriate for organic vapors must be worn.[8]

Emergency eyewash stations and safety showers must be immediately accessible in any area

where this chemical is handled.[8]
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Standard Operating Procedure: Waste Handling and
Disposal
This protocol outlines the step-by-step methodology for the safe collection and disposal of

3,4,5-trichlorotoluene waste in a laboratory setting.

Waste Segregation and Collection
The primary cause of non-compliant disposal is improper segregation. Chlorinated waste must

never be mixed with non-chlorinated or non-hazardous waste streams.

Protocol Steps:

Designate a Waste Container: Obtain a dedicated, chemically compatible hazardous waste

container. The container must be in good condition, with a tightly sealing lid. Borosilicate

glass or Teflon-coated containers are often suitable.

Proper Labeling: Immediately label the container with the words "HAZARDOUS WASTE,"

the full chemical name "3,4,5-Trichlorotoluene," and the specific hazard characteristics

(e.g., "Toxic," "Environmental Hazard"). The date of first accumulation must also be clearly

marked.

Waste Collection:

Collect all waste containing 3,4,5-trichlorotoluene, including residual amounts in reaction

vessels, contaminated solvents, and any byproducts from reactions involving it.

Place contaminated disposable materials, such as pipette tips, gloves, and absorbent

pads, into a separate, clearly labeled solid hazardous waste container.[6]

Container Management:

Keep the hazardous waste container closed at all times except when adding waste.[10]

Store the container in a designated satellite accumulation area within the laboratory, under

the control of the operator. This area must be in a secondary containment tray to capture

any potential leaks.
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Disposal Request: Once the container is full or the project is complete, arrange for pickup

through your institution's Environmental Health & Safety (E&S) department or a licensed

hazardous waste disposal contractor. Do not pour 3,4,5-trichlorotoluene waste down the

drain.[4]

Emergency Protocol: Spills and Exposure
Accidents require immediate and correct responses to mitigate harm.

Spill Cleanup Protocol:[6][10]

Evacuate and Alert: Alert all personnel in the immediate area and evacuate if necessary.

Ensure the area is well-ventilated, typically by ensuring the fume hood is operational.

Don PPE: Before attempting any cleanup, don the full PPE detailed in Section 3.

Contain the Spill: Working from the outside in, contain the spill using a chemical absorbent

material such as vermiculite or sand. Do not use combustible materials like paper towels as

the primary absorbent.

Collect Contaminated Material: Carefully sweep or scoop the absorbent material and place it

into a designated hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

All materials used for decontamination must also be disposed of as hazardous waste.[6]

Report: Report the incident to your laboratory supervisor and E&S department.

Personnel Exposure First Aid:[6][10][11]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove all contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Data Summary and Workflow Visualization
For quick reference, the following table summarizes key information for 3,4,5-trichlorotoluene.

Property Value Reference

Chemical Name 3,4,5-Trichlorotoluene [12]

CAS Number 21472-86-6 [12]

Molecular Formula C₇H₅Cl₃ [11]

Primary Hazards

Potential for serious eye

damage, skin irritation, acute

toxicity (inhalation/oral),

carcinogenicity, and aquatic

toxicity.

[7][8][13]

US EPA Waste Code
F001 (as a spent halogenated

solvent)
[9]

Required PPE

Chemical splash goggles, face

shield (if needed), chemically

resistant gloves, lab coat.

[6]

Disposal Method

Collection by a licensed

hazardous waste contractor for

high-temperature incineration.

[4]

The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3,4,5-trichlorotoluene.
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Workflow for 3,4,5-Trichlorotoluene Waste Disposal

Waste Generation
(e.g., reaction quench, contaminated items)

Is the waste
3,4,5-Trichlorotoluene or

contaminated with it?

Segregate as
Chlorinated Hazardous Waste

Yes

Manage as Non-Hazardous
or other applicable waste stream

No

Select & Label Approved
Hazardous Waste Container

(EPA Code: F001)

Collect Waste in
Fume Hood

Store Container in Satellite
Accumulation Area with
Secondary Containment

Container Full or
Project Complete?

Contact E&S for
Waste Pickup

Yes

Keep Container Securely Closed
Until Next Use

No

Click to download full resolution via product page

Caption: Disposal workflow for 3,4,5-trichlorotoluene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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